Tert-butyl 5-oxo-2-azaspiro[3.4]octane-2-carboxylate

• IUPAC Name: tert-butyl 5-oxo-2-azaspiro[3.4]octane-2-carboxylate
• InChI: InChI=1S/C12H19NO3/c1-11(2,3)16-10(15)13-7-12(8-13)6-4-5-9(12)14/h4-8H2,1-3H3
• InChI Key: FSQCOXNAAOYWHE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2(C1)CCCC2=O
• Molecular Formula: C12H19NO3
• Molecular Weight: 225.28 g/mol
• CAS RN: 1581683-57-9

Description

Tert-butyl 5-oxo-2-azaspiro[3.4]octane-2-carboxylate is a chemical compound with the CAS Number: 1581683-57-9. It has a molecular weight of 225.29 and its IUPAC name is tert-butyl 5-oxo-2-azaspiro[3.4]octane-2-carboxylate.

Molecular Structure Analysis

The molecular formula of Tert-butyl 5-oxo-2-azaspiro[3.4]octane-2-carboxylate is C12H19NO3. Its InChI Code is 1S/C12H19NO3/c1-11(2,3)16-10(15)13-7-12(8-13)6-4-5-9(12)14/h4-8H2,1-3H3.

Physical And Chemical Properties Analysis

Tert-butyl 5-oxo-2-azaspiro[3.4]octane-2-carboxylate is an oil at room temperature. It should be stored in a refrigerator.

Scientific Research Applications

Synthesis and Molecular Structure

The synthesis and molecular structure analysis of compounds related to "Tert-butyl 5-oxo-2-azaspiro[3.4]octane-2-carboxylate" have been a focus of research, highlighting methods for creating complex bicyclic structures that incorporate lactone and piperidine rings. These compounds are synthesized through various reactions, including intramolecular lactonization, and are characterized by 1H NMR spectroscopy and X-ray diffraction analysis. Such studies provide insights into the stereochemistry and crystallography of these compounds, which are essential for further chemical modifications and applications in medicinal chemistry (Moriguchi et al., 2014), (Moriguchi et al., 2014).

Rearrangements and Reaction Pathways

Research into the photochemical and thermal rearrangement of oxaziridines related to "Tert-butyl 5-oxo-2-azaspiro[3.4]octane-2-carboxylate" provides evidence supporting the stereoelectronic theory. This theory explains the regioselectivities observed in the rearrangement reactions of oxaziridines, demonstrating the significance of understanding reaction mechanisms for designing new synthetic routes (Lattes et al., 1982).

Drug Discovery Applications

The compound and its derivatives serve as useful intermediates for further selective derivation, offering a gateway to novel compounds that access chemical spaces complementary to traditional piperidine systems. This aspect is crucial in drug discovery, where the structural diversity of intermediates can lead to the development of new therapeutic agents (Meyers et al., 2009).

Multifunctional Modules for Drug Discovery

Spirocyclic compounds, including those related to "Tert-butyl 5-oxo-2-azaspiro[3.4]octane-2-carboxylate," have been designed as multifunctional modules for drug discovery. Their synthesis through robust and economical routes allows for the creation of novel and structurally diverse molecules that can be used in the development of new drugs (Li et al., 2013).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315, H319, H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary statements include P261, P305, P338, P351, which advise avoiding breathing dust/fume/gas/mist/vapors/spray, and in case of contact with eyes, rinse cautiously with water for several minutes.